Cas no 2138078-34-7 (3-Methanesulfonyl-4-propylcyclohexan-1-ol)

• Product Name: 3-Methanesulfonyl-4-propylcyclohexan-1-ol
• CAS No: 2138078-34-7
• MF: C₁₀H₂₀O₃S
• MW: 220.329002380371
• CID: 6399017
• PubChem ID: 165490682
• Update Time: 2025-05-21

3-Methanesulfonyl-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-4-propylcyclohexan-1-ol
• EN300-1160718
• 2138078-34-7
• 3-Methanesulfonyl-4-propylcyclohexan-1-ol

• Inchi： 1S/C10H20O3S/c1-3-4-8-5-6-9(11)7-10(8)14(2,12)13/h8-11H,3-7H2,1-2H3
• InChI Key： ZHJODAZQUBKKBX-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CCC1CCC)O)(=O)=O

Computed Properties

• Exact Mass: 220.11331567g/mol
• Monoisotopic Mass: 220.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-Methanesulfonyl-4-propylcyclohexan-1-ol

3-Methanesulfonyl-4-propylcyclohexan-1-ol (CAS No. 2138078-34-7): Properties, Applications, and Market Insights

3-Methanesulfonyl-4-propylcyclohexan-1-ol (CAS No. 2138078-34-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This sulfonyl-functionalized cyclohexanol derivative combines a propyl side chain with a methanesulfonyl group, creating a molecule with interesting physicochemical properties and potential applications. The compound's systematic name reflects its precise chemical structure: a cyclohexane ring with hydroxyl (-OH) at position 1, propyl (-C3H7) at position 4, and methanesulfonyl (-SO2CH3) at position 3.

Recent searches in scientific databases and AI-powered research tools reveal growing interest in sulfone-containing compounds like 3-Methanesulfonyl-4-propylcyclohexan-1-ol, particularly for their role in drug discovery. The pharmaceutical industry is actively exploring sulfonyl derivatives as potential building blocks for new medications, especially in areas such as enzyme inhibitors and receptor modulators. This aligns with current trends in small molecule drug development and targeted therapies, making CAS 2138078-34-7 a compound worth watching in medicinal chemistry circles.

The physical properties of 3-Methanesulfonyl-4-propylcyclohexan-1-ol contribute to its research utility. As a cyclohexanol derivative, it exhibits moderate polarity due to the hydroxyl group, while the methanesulfonyl moiety enhances its solubility in both organic and aqueous media. This balanced solubility profile makes it particularly valuable in medicinal chemistry applications where drug-like properties are crucial. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the structure of this compound, with characteristic signals for the propyl chain (δ 0.8-1.6 ppm in 1H NMR) and distinctive sulfonyl group vibrations in IR spectra.

In synthetic chemistry, 3-Methanesulfonyl-4-propylcyclohexan-1-ol serves as a versatile intermediate. The presence of both sulfonyl and hydroxyl functional groups allows for diverse chemical transformations, making it valuable for creating more complex molecular architectures. Researchers have utilized similar sulfonyl cyclohexanol compounds in asymmetric synthesis and as chiral auxiliaries. The propyl substituent adds lipophilic character, which can be beneficial when designing compounds with specific membrane permeability requirements—a key consideration in drug discovery projects and material science applications.

The commercial availability of 3-Methanesulfonyl-4-propylcyclohexan-1-ol (CAS 2138078-34-7) has increased in recent years, reflecting its growing importance in research. Suppliers typically offer this compound with high purity (≥95%) for laboratory use, packaged under inert atmosphere to ensure stability. Pricing varies depending on quantity and purity requirements, but it remains accessible for most research budgets. Current market analysis suggests steady demand for such specialty fine chemicals, particularly from pharmaceutical companies and academic research institutions engaged in new drug development programs.

From a safety perspective, 3-Methanesulfonyl-4-propylcyclohexan-1-ol requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) should be used when working with this chemical. Material safety data sheets (MSDS) provide detailed handling instructions, including recommendations for storage in cool, dry conditions away from strong oxidizers. These safety considerations align with current laboratory best practices and chemical hygiene standards that researchers frequently search for when working with new compounds.

Looking forward, the potential applications of 3-Methanesulfonyl-4-propylcyclohexan-1-ol continue to expand. Its structural features make it a candidate for exploration in various fields beyond pharmaceuticals, including advanced material science and catalysis research. The compound's ability to participate in hydrogen bonding (via the hydroxyl group) while providing electron-withdrawing character (through the sulfonyl group) creates interesting possibilities for molecular design. These characteristics are particularly relevant to current research trends in supramolecular chemistry and molecular recognition systems—areas receiving increasing attention in scientific literature.

For researchers considering 3-Methanesulfonyl-4-propylcyclohexan-1-ol (CAS 2138078-34-7) for their projects, several synthetic routes are available. The compound can be prepared through selective oxidation of corresponding thioethers or via nucleophilic substitution reactions on appropriate cyclohexane precursors. Recent publications have described optimized procedures for related sulfonyl cyclohexanol synthesis, which can be adapted for this specific derivative. These methodological advances respond to the growing need for efficient synthetic approaches to functionalized cyclohexane derivatives in modern organic chemistry.

The analytical characterization of 3-Methanesulfonyl-4-propylcyclohexan-1-ol presents standard challenges for organic compound analysis. Modern techniques such as high-resolution mass spectrometry (HRMS) and two-dimensional NMR spectroscopy (COSY, HSQC, HMBC) provide comprehensive structural verification. These methods are particularly important when establishing the purity and identity of research compounds, addressing common questions researchers have about compound characterization protocols and analytical method validation in chemical synthesis.

In conclusion, 3-Methanesulfonyl-4-propylcyclohexan-1-ol (CAS No. 2138078-34-7) represents an interesting and useful compound in contemporary chemical research. Its combination of functional groups offers multiple handles for chemical modification, while its balanced physicochemical properties make it suitable for various applications. As research into sulfone-containing compounds continues to advance, this particular cyclohexanol derivative is likely to find increasing utility in drug discovery, materials science, and other cutting-edge chemical applications. The compound's commercial availability and well-established characterization methods further enhance its value to the scientific community.